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Compound of Interest

Compound Name: 3-Methyl-2-hexanone

Cat. No.: B1360152 Get Quote

Essential Safety and Handling Guide for 3-Methyl-2-
hexanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3-Methyl-2-hexanone in a laboratory setting. Adherence to

these guidelines is critical for ensuring personal safety and minimizing environmental impact.

Physicochemical and Safety Data
A summary of key quantitative data for 3-Methyl-2-hexanone is presented below. This

information is crucial for risk assessment and the implementation of appropriate safety

measures.
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Property Value

Molecular Formula C₇H₁₄O

Molar Mass 114.19 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 145 °C[1][2]

Melting Point -46.2 °C (estimate)[3][4]

Flash Point 38 °C[1][2][3]

Density 0.82 g/mL[1][3]

Vapor Pressure 5.32 mmHg at 25°C[4]

Solubility in Water 4057 mg/L at 25 °C (estimated)[5]

GHS Hazard Statements

H226: Flammable liquid and vapor[1][6] H315:

Causes skin irritation[6] H319: Causes serious

eye irritation[6] H335: May cause respiratory

irritation[6]

Occupational Exposure Limits (OELs) for 3-Methyl-2-hexanone are not readily available. As a

prudent measure, it is recommended to adhere to the exposure limits for a structurally similar

compound, 2-Hexanone (Methyl n-butyl ketone):

OSHA PEL-TWA: 1 ppm (4 mg/m³)

NIOSH REL-TWA: 1 ppm (4 mg/m³)

ACGIH TLV-TWA: 5 ppm (skin)[7]

Operational and Disposal Plans
The following sections provide step-by-step guidance for the safe handling and disposal of 3-
Methyl-2-hexanone.

Engineering Controls
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Proper engineering controls are the first line of defense in minimizing exposure to 3-Methyl-2-
hexanone.

Ventilation: All work with 3-Methyl-2-hexanone should be conducted in a well-ventilated

area. For procedures that may generate vapors, a certified chemical fume hood is

mandatory.

Ignition Sources: As a flammable liquid, all potential ignition sources must be eliminated from

the work area. This includes open flames, spark-producing equipment, and hot surfaces. Use

only explosion-proof electrical equipment.

Storage: Store 3-Methyl-2-hexanone in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[8] Storage should be in a

designated flammable liquids cabinet. Keep containers tightly closed when not in use.

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to prevent personal exposure.

Eye and Face Protection: Chemical splash goggles are required. In situations with a higher

risk of splashing, a face shield should be worn in addition to goggles.

Skin Protection:

Gloves: Due to the nature of ketones, standard nitrile gloves may offer limited protection. It

is recommended to use butyl rubber or Viton gloves for extended contact. If only incidental

contact is anticipated, double-gloving with nitrile gloves may be acceptable, but gloves

should be changed immediately upon contamination.

Lab Coat: A flame-resistant lab coat is required.

Clothing: Wear long pants and closed-toe shoes to ensure no skin is exposed.

Respiratory Protection: If work must be performed outside of a fume hood and there is a risk

of inhaling vapors, a NIOSH-approved respirator with organic vapor cartridges is necessary.

Handling Procedures
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Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors, use

proper grounding and bonding techniques when transferring 3-Methyl-2-hexanone between

metal containers.

Spill Response:

Minor Spills: In the event of a small spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand). Place the contaminated absorbent into a sealed, labeled container for

hazardous waste disposal.

Major Spills: For large spills, evacuate the area and contact the appropriate emergency

response team.

Disposal Plan
Improper disposal of 3-Methyl-2-hexanone is a significant environmental and safety hazard.

Waste Collection:

Collect all waste containing 3-Methyl-2-hexanone in a dedicated, properly labeled

hazardous waste container.

Do not mix with other waste streams, particularly incompatible chemicals.

Since 3-Methyl-2-hexanone is a non-halogenated organic solvent, it should be

segregated from halogenated solvent waste.

Disposal Method:

Never pour 3-Methyl-2-hexanone down the drain.

Disposal must be handled by a licensed hazardous waste disposal company. The primary

methods of disposal are typically incineration or solvent recycling.

Experimental Workflow and Safety Logic
To visualize the procedural steps for safely handling 3-Methyl-2-hexanone, the following

workflow diagram is provided. Additionally, a logical relationship diagram outlines the hierarchy
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of safety controls.
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Caption: Experimental workflow for handling 3-Methyl-2-hexanone.
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Caption: Hierarchy of safety controls for chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.thegoodscentscompany.com/data/rw1468551.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylhexan-2-one
https://www.inchem.org/documents/icsc/icsc/eics0489.htm
https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1360152#personal-protective-equipment-for-handling-3-methyl-2-hexanone
https://www.benchchem.com/product/b1360152#personal-protective-equipment-for-handling-3-methyl-2-hexanone
https://www.benchchem.com/product/b1360152#personal-protective-equipment-for-handling-3-methyl-2-hexanone
https://www.benchchem.com/product/b1360152#personal-protective-equipment-for-handling-3-methyl-2-hexanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360152?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

